9beta,11beta-Epoxy-16alpha,17,21-trihydroxypregna-1,4-diene-3,20-dione

• CAS RN: 94088-91-2
• Molecular Formula: C21H26O6
• Molecular Weight: 374.4 g/mol
• IUPAC Name: (1S,2S,10S,11S,13R,14S,15S,17S)-13,14-dihydroxy-14-(2-hydroxyacetyl)-2,15-dimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-5-one
• InChI: InChI=1S/C21H26O6/c1-18-6-5-12(23)7-11(18)3-4-13-14-8-15(24)20(26,16(25)10-22)19(14,2)9-17-21(13,18)27-17/h5-7,13-15,17,22,24,26H,3-4,8-10H2,1-2H3/t13-,14-,15+,17-,18-,19-,20-,21+/m0/s1
• InChI Key: MJJGOAZIKWEYHG-APPPZISSSA-N
• Isomeric SMILES: C[C@]12C[C@H]3[C@]4(O3)[C@H]([C@@H]1C[C@H]([C@@]2(C(=O)CO)O)O)CCC5=CC(=O)C=C[C@]45C
• SMILES: CC12CC3C4(O3)C(C1CC(C2(C(=O)CO)O)O)CCC5=CC(=O)C=CC45C

Description

Physical And Chemical Properties Analysis

• Density : The density of 9beta,11beta-Epoxy-16alpha,17,21-trihydroxypregna-1,4-dione is approximately .

Future Directions

: LGC Standards - Product Information : ChemicalBook - 9β,11β-Epoxy-17,21-dihydroxy-16β-methylpregna-1,4-diene-3,20-dione